N'-[1-(4-methylphenyl)ethylidene]methanesulfonohydrazide

• IUPAC Name: N-[(E)-1-(4-methylphenyl)ethylideneamino]methanesulfonamide
• InChI: InChI=1S/C10H14N2O2S/c1-8-4-6-10(7-5-8)9(2)11-12-15(3,13)14/h4-7,12H,1-3H3/b11-9+
• InChI Key: WSDOLDGGCFKJHJ-PKNBQFBNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NNS(=O)(=O)C)C
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/NS(=O)(=O)C)/C
• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol

Description

N'-[1-(4-methylphenyl)ethylidene]methanesulfonohydrazide, commonly known as MEMSH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MEMSH belongs to the class of sulfonyl hydrazones and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of MEMSH is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of various enzymes and signaling pathways. MEMSH has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. It also inhibits the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
MEMSH has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators such as prostaglandins and cytokines. MEMSH has also been found to increase the levels of antioxidants in the body, which can help protect against oxidative stress. Additionally, MEMSH has been found to improve glucose metabolism and insulin sensitivity, making it a potential therapeutic agent for diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MEMSH in lab experiments is its low toxicity and high stability. It is also relatively easy to synthesize, making it a cost-effective choice for researchers. However, one of the limitations of using MEMSH is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on MEMSH. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. MEMSH has been found to inhibit the activity of acetylcholinesterase, which is a target for the treatment of Alzheimer's disease. Another area of interest is its potential use in the treatment of cancer. MEMSH has been found to possess anticancer properties and has shown promising results in preclinical studies. Further research is needed to determine its efficacy and safety in human trials.
Conclusion:
In conclusion, N'-[1-(4-methylphenyl)ethylidene]methanesulfonohydrazide, or MEMSH, is a chemical compound that has shown potential therapeutic applications in various fields of medicine. Its low toxicity, high stability, and cost-effectiveness make it an attractive choice for researchers. Further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Scientific Research Applications

MEMSH has been studied for its potential therapeutic applications in various fields of medicine. It has been found to possess anti-inflammatory, analgesic, and antipyretic properties. MEMSH has also shown promising results in the treatment of cancer, diabetes, and neurodegenerative disorders.